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Compound of Interest

Compound Name: ZW4864

Cat. No.: B13895223 Get Quote

Application Notes and Protocols: ZW4864
A Selective Inhibitor of the β-catenin/BCL9 Protein-
Protein Interaction
Audience: Researchers, scientists, and drug development professionals.

Introduction
ZW4864 is an orally active and selective small-molecule inhibitor of the protein-protein

interaction (PPI) between β-catenin and B-Cell lymphoma 9 (BCL9).[1][2][3][4] By binding to β-

catenin, ZW4864 selectively disrupts the β-catenin/BCL9 interaction, which is a critical step in

the canonical Wnt signaling pathway.[2] Aberrant activation of this pathway is implicated in the

progression of numerous cancers. ZW4864 dose-dependently suppresses β-catenin signaling,

leading to the downregulation of oncogenic target genes and the inhibition of cancer cell growth

and invasiveness. These application notes provide detailed protocols for the preparation of

ZW4864 stock solutions and working concentrations for in vitro cellular assays.

Mechanism of Action
ZW4864 functions by directly binding to β-catenin, thereby preventing its association with the

coactivator BCL9. This disruption is selective, as the interaction between β-catenin and E-

cadherin is not affected. The inhibition of the β-catenin/BCL9 complex formation prevents the
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transcription of Wnt target genes, such as Axin2 and cyclin D1, which are involved in cell

proliferation and survival.
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Figure 1: Simplified Wnt/β-catenin signaling pathway and the inhibitory action of ZW4864.
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Quantitative Data Summary
The following tables provide a summary of the key quantitative data for ZW4864.

Table 1: Physicochemical and In Vitro Activity

Property Value Reference

Molecular Weight 607.20 g/mol

Ki (β-catenin/BCL9 PPI) 0.76 µM

IC50 (β-catenin/BCL9 PPI) 0.87 µM

IC50 (TOPFlash Assay,

HEK293)
11 µM

IC50 (TOPFlash Assay,

SW480)
7.0 µM

IC50 (TOPFlash Assay, MDA-

MB-468)
6.3 µM

IC50 (Cell Growth, MDA-MB-

468)
9.6 µM

Table 2: Stock Solution Preparation and Storage

Solvent
Recommended
Concentration

Storage
Temperature

Shelf Life Reference

DMSO ≥20.8 mg/mL -20°C 1 month

-80°C 6 months

Table 3: Recommended Working Concentrations for In Vitro Assays
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Assay Type Cell Lines
Concentration
Range

Incubation
Time

Reference

Gene Expression

(qPCR)

SW480, MDA-

MB-231
10 - 40 µM 24 hours

Protein

Expression

(Western Blot)

SW480, MDA-

MB-231
10 - 40 µM 24 hours

Apoptosis/Cell

Viability

MDA-MB-231,

MDA-MB-468
10 - 40 µM 72 hours

Cell Migration

(Wound Healing)
MDA-MB-231

Not specified

(0.2% DMSO as

vehicle)

Not specified

Experimental Protocols
Protocol 1: Preparation of ZW4864 Stock Solution (10
mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of ZW4864 in dimethyl

sulfoxide (DMSO).

Materials:

ZW4864 powder (Molecular Weight: 607.20 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Weighing: Accurately weigh out a desired amount of ZW4864 powder (e.g., 1 mg) and place

it into a sterile microcentrifuge tube.

Solvent Addition: Calculate the volume of DMSO required to achieve a 10 mM concentration.

For 1 mg of ZW4864, the required volume of DMSO is approximately 164.7 µL.

Dissolution: Add the calculated volume of DMSO to the tube containing the ZW4864 powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming to 37°C and sonication can be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to one month or at -80°C for up to six months.

Protocol 2: Preparation of ZW4864 Working
Concentrations for In Vitro Assays
This protocol describes the serial dilution of the ZW4864 stock solution to prepare working

concentrations for cell-based assays.

Materials:

10 mM ZW4864 stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes or 96-well plates

Pipettes and sterile filter tips

Procedure:

10 mM ZW4864
Stock in DMSO

Intermediate Dilution
(e.g., 100x final conc.)

Dilute in Medium Final Working Concentrations
in Cell Culture Medium

Serial Dilution Cells in
Culture Plate

Add to Cells
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Figure 2: General workflow for preparing ZW4864 working concentrations.

Thawing: Thaw a single aliquot of the 10 mM ZW4864 stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in cell culture medium. For example, to prepare a 1 mM intermediate solution,

dilute the 10 mM stock 1:10 in culture medium. This helps to minimize the final concentration

of DMSO in the cell culture.

Serial Dilutions: Perform serial dilutions from the intermediate or stock solution to achieve

the desired final working concentrations (e.g., 40 µM, 20 µM, 10 µM).

Example for 40 µM: If preparing 1 mL of 40 µM working solution from a 10 mM stock, add

4 µL of the stock solution to 996 µL of cell culture medium.

DMSO Control: Prepare a vehicle control containing the same final concentration of DMSO

as the highest concentration of ZW4864 used in the experiment.

Application to Cells: Add the prepared working concentrations of ZW4864 and the vehicle

control to the cells in culture and incubate for the desired period as indicated in Table 3.

Note: The final concentration of DMSO in the cell culture should be kept low (typically ≤ 0.5%)

to avoid solvent-induced cytotoxicity.

Conclusion
ZW4864 is a potent and selective inhibitor of the β-catenin/BCL9 interaction, offering a valuable

tool for investigating the Wnt signaling pathway and its role in cancer. The protocols outlined in

these application notes provide a foundation for the consistent and effective use of ZW4864 in

in vitro research settings. Proper preparation and storage of stock solutions are critical for

maintaining the compound's activity and ensuring reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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